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Compound of Interest

Compound Name:
Acetamide, N-cyclohexyl-N-

methyl-

CAS No.: 41273-78-3

Cat. No.: B15379577

Get Quote

This guide provides a comprehensive overview of Acetamide, N-cyclohexyl-N-methyl-, a
disubstituted amide with potential applications in chemical synthesis and drug discovery. We

will delve into its chemical structure, physicochemical properties, synthesis, and potential

relevance for researchers, scientists, and drug development professionals.

Introduction and Chemical Identity
Acetamide, N-cyclohexyl-N-methyl-, also known as N-cyclohexyl-N-methylacetamide, is a

tertiary amide characterized by the presence of a cyclohexyl and a methyl group attached to

the nitrogen atom of an acetamide core. This substitution pattern significantly influences its

physical and chemical properties compared to simpler amides, such as its solubility, steric

hindrance, and reactivity. Understanding these characteristics is crucial for its application in

synthetic chemistry and as a scaffold in medicinal chemistry. The acetamide moiety itself is a

common feature in many biologically active molecules and pharmaceuticals.[1][2][3]
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IUPAC Name: N-cyclohexyl-N-methylacetamide

CAS Number: 41273-78-3[4]

Molecular Formula: C9H17NO[4]

Molecular Weight: 155.24 g/mol [4]

Chemical Structure and Formula
The molecular structure of Acetamide, N-cyclohexyl-N-methyl- consists of an acetyl group

(CH₃CO) bonded to a nitrogen atom. This nitrogen is further substituted with a cyclohexyl ring

and a methyl group.

2D and 3D Structural Representations:

A 2D representation of the chemical structure is as follows:

The presence of the bulky cyclohexyl group introduces significant steric hindrance around the

nitrogen atom, which can affect its chemical reactivity and rotational freedom around the C-N

amide bond.

Physicochemical Properties
The physicochemical properties of a compound are critical for its handling, application, and role

in biological systems. Below is a summary of the known and predicted properties of N-

cyclohexyl-N-methylacetamide.

Property Value Source

Molecular Formula C₉H₁₇NO [4]

Molecular Weight 155.24 g/mol [4]

Melting Point Not available [4]

Boiling Point Not available [4]

Density Not available [4]
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Note: Experimental data for the melting point, boiling point, and density of this specific

compound are not readily available in the provided search results. These properties would

need to be determined experimentally.

Synthesis of Acetamide, N-cyclohexyl-N-methyl-
The synthesis of N-cyclohexyl-N-methylacetamide can be achieved through the acylation of N-

cyclohexyl-N-methylamine with a suitable acetylating agent, such as acetyl chloride or acetic

anhydride. This is a standard method for the formation of amides.

4.1. General Reaction Scheme:

The reaction involves the nucleophilic attack of the secondary amine (N-cyclohexyl-N-

methylamine) on the electrophilic carbonyl carbon of the acetylating agent.

Workflow for the Synthesis of N-cyclohexyl-N-methylacetamide:
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Reaction Mixture

N-cyclohexyl-N-methylamine

Combine Reactants, Solvent, and Base

Acetyl Chloride Inert Solvent (e.g., Dichloromethane) Base (e.g., Triethylamine)

Stir at 0°C to Room Temperature

Aqueous Workup
(e.g., wash with aq. HCl, aq. NaHCO₃, brine)

Dry Organic Layer
(e.g., over Na₂SO₄)

Evaporate Solvent

Purification
(e.g., Column Chromatography)

Acetamide, N-cyclohexyl-N-methyl-

Click to download full resolution via product page

Caption: Synthesis workflow for N-cyclohexyl-N-methylacetamide.

4.2. Experimental Protocol:
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Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve N-

cyclohexyl-N-methylamine (1 equivalent) and a non-nucleophilic base such as triethylamine

(1.1 equivalents) in a dry, aprotic solvent like dichloromethane.

Reaction: Cool the mixture to 0°C in an ice bath. Add acetyl chloride (1.05 equivalents)

dropwise to the stirred solution.

Monitoring: Allow the reaction to warm to room temperature and stir for several hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench it with water. Separate the organic layer and

wash it sequentially with dilute aqueous HCl, saturated aqueous NaHCO₃, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel to yield pure

Acetamide, N-cyclohexyl-N-methyl-.

Applications in Research and Drug Development
While specific applications for Acetamide, N-cyclohexyl-N-methyl- are not extensively

documented, the acetamide scaffold is of significant interest in medicinal chemistry.[1][2]

Acetamide derivatives have been investigated for a wide range of biological activities, including

antimicrobial, antifungal, and antiviral properties.[2]

The N-substituents play a crucial role in modulating the pharmacological properties of the

molecule. The cyclohexyl group increases lipophilicity, which can enhance membrane

permeability and influence pharmacokinetic properties. The N-methyl group can also impact the

compound's metabolic stability and binding affinity to biological targets.

Potential Areas of Investigation:

Enzyme Inhibition: N-substituted acetamides have shown promise as enzyme inhibitors.[2]

The specific structure of N-cyclohexyl-N-methylacetamide could be explored for its potential

to interact with the active sites of various enzymes.
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Scaffold for Library Synthesis: This compound can serve as a starting point or a building

block in the synthesis of a library of related compounds for high-throughput screening in drug

discovery programs.

Agrochemical Research: Acetamide derivatives are also used in the development of

pesticides and other agrochemicals.[2][5]

Logical Relationship of Acetamide Derivatives in Drug Discovery:

Acetamide Scaffold Core chemical structure N-substituted Derivatives - N-cyclohexyl
- N-methyl

Substitution Modulated Properties
- Lipophilicity
- Steric Profile

- Metabolic Stability

Influences Potential Applications
- Enzyme Inhibition

- Antimicrobial Agents
- Agrochemicals

Enables

Click to download full resolution via product page

Caption: Role of N-substitution on the acetamide scaffold in drug discovery.

Safety and Handling
While a specific Safety Data Sheet (SDS) for Acetamide, N-cyclohexyl-N-methyl- is not

provided in the search results, general safety precautions for handling amides and laboratory

chemicals should be followed. Many amides can be irritants, and some have been classified

with reproductive toxicity.[6][7][8]

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[6]

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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